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Compound of Interest

Compound Name: ME-143

Cat. No.: B1676121

For Researchers, Scientists, and Drug Development Professionals

Introduction

ME-143 is a second-generation, synthetic isoflavone analogue that has demonstrated
significant anti-cancer properties in a variety of preclinical in vitro and in vivo models. This
technical guide provides an in-depth overview of the in vitro studies of ME-143 on various
cancer cell lines, focusing on its mechanism of action, quantitative anti-proliferative data, and
detailed experimental protocols. This document is intended to serve as a comprehensive
resource for researchers and professionals in the field of oncology drug development.

Data Presentation: Anti-Proliferative Activity of ME-
143

ME-143 has been shown to inhibit the growth of a broad range of human cancer cell lines.
While a comprehensive table of IC50 values across an extensive panel of cell lines is not
publicly available, preclinical studies have established its potent anti-cancer activity.

Metric Value Cancer Cell Types Reference

Ovarian and other
EC50 Range 20 -50 nM [1]
human cancers
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Note: The provided EC50 (Effective Concentration 50) range represents the concentration of
ME-143 required to inhibit the growth of cultured cancer cells by 50%. Further internal or
collaborative studies would be necessary to establish a comprehensive matrix of IC50 values
across a wider variety of specific cancer cell lines.

Mechanism of Action

ME-143 exerts its anti-cancer effects through a dual mechanism of action, targeting both
mitochondrial function and a cancer-specific cell surface protein.

e Inhibition of Mitochondrial Complex | (NADH:ubiquinone oxidoreductase): ME-143 directly
inhibits the activity of mitochondrial complex I, a critical component of the electron transport
chain. This inhibition disrupts cellular respiration, leading to a decrease in ATP production, an
increase in reactive oxygen species (ROS), and ultimately, the induction of apoptosis.

« Inhibition of ENOX2 (Ecto-NOX Disulfide-Thiol Exchanger 2): ME-143 is a potent inhibitor of
ENOX2, a cancer-specific cell surface protein that is involved in cell growth and proliferation.
By inhibiting ENOX2, ME-143 disrupts downstream signaling pathways, including the
Akt/FLIP/XIAP pathway, which is crucial for cell survival and resistance to apoptosis.

Signaling Pathways

The dual mechanism of action of ME-143 impacts key signaling pathways involved in cancer
cell proliferation and survival.

ME-143 Signhaling Pathway: ENOX2 Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. ENOX2 target for the anticancer isoflavone ME-143 - PubMed [pubmed.ncbi.nim.nih.gov]

« To cite this document: BenchChem. [In Vitro Oncology Studies of ME-143: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676121#in-vitro-studies-of-me-143-on-cancer-cell-
lines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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